Polaritons in layered materials (LMs) are a promising platform to manipulate and control light at the nanometer scale. Thus, the observation of polaritons in wafer-scale LMs is critically important for the development of industrially relevant nanophotonics and optoelectronics applications. Here w e report phonon polaritons (PhPs) in wafer-scale multilayer hexagonal boron nitride (hBN) grown by chemical vapor deposition. By infrared nanoimaging w e visualize the PhPs and measure their lifetime of about 0.6 ps, comparable to that of micromechanically exfoliated multilayer hBN. W e also demonstrate PhP nano-resonators with quality factors of about 50, which is 0.7 times that of state of-the-art devices based on exfoliated hBN. O ur results could enable PhP-based surface-enhanced infrared spectroscopy (e.g., for gas sensing) and infrared photodetector applications.

Nanofibrous hydrogels are pervasive in load-bearing soft tissues, which are believed to be key to their extraordinary mechanical properties. Enlighted by this phenomenon, a novel reinforcing strategy for polymeric hydrogels is proposed, where polymer segments in the hydrogels are induced to form nanofibers in-situ by bolstering their controllable aggregation on the nanoscale level. Polyvinyl alcohol hydrogels are chosen to demonstrate the virtue of this strategy. A nonsolvent-quenching step is introduced into the conventional solvent-exchange hydrogel preparation approach, which readily promotes the formation of nanofibrous hydrogels in the following solvent-tempering process. The resultant nanofibrous hydrogels demonstrate significantly improved mechanical properties and swelling resistance, compared to the conventional solvent-exchange hydrogels with identical compositions. This work validates the hypothesis that bundling polymer chains to form nanofibers can lead to nanofibrous hydrogels with remarkably enhanced mechanical performances, which may open a new horizon for single-component hydrogel reinforcement.

The success of state-of-the-art electronics and optoelectronics relies heavily on the capability to fabricate semiconductor single-crystal wafers. However, the conventional epitaxial growth strategy for inorganic wafers is invalid for growing organic semiconductor single crystals due to the lack of lattice-matched epitaxial substrates and intricate nucleation behaviors, severely impeding the advancement of organic single-crystal electronics. Here, we develop for the first time an anchored crystal-seed epitaxial growth method for wafer-scale growth of two-dimensional (2D) organic semiconductor single crystals. The crystal seed is firmly anchored on the viscous liquid surface, ensuring the steady epitaxial growth of organic single crystals from the crystal seed. The atomically flat liquid surface effectively eliminates the disturbance from substrate defects and greatly enhances the 2D growth of organic crystals. Using this approach, a wafer-scale few-layer bis(triethylsilythynyl)-anthradithphene (Dif-TES-ADT) single crystal is formed, yielding a breakthrough for organic field-effect transistors with a high reliable mobility up to 8.6 cm2 V−1 s−1 and an ultra-low mobility variable coefficient of 8.9%. This work opens a new avenue to fabricate organic single-crystal wafers for high-performance organic electronics.

Although multifunctional wearable devices have been widely investigated for healthcare systems, augmented/virtual realities and telemedicines, there are few reports on multiple signal monitoring and logical signal processing by using one single nanomaterial without additional algorithms or rigid application-specific integrated circuit (ASIC) chips. Here, we develop multifunctional intelligent wearable devices using monolithically patterned gold nanowires for both signal monitoring and processing. Gold bulk and hollow nanowires show distinctive electrical properties with high chemical stability and high stretchability. In accordance, the monolithically patterned gold nanowires can be used to fabricate the robust interfaces, programmable sensors, on-demand heating systems and strain-gated logical circuits. The stretchable sensors show high sensitivity for strain and temperature changes on the skin. Furthermore, the micro-wrinkle structures of gold nanowires exhibit the negative gauge factor, which can be used for strain-gated logical circuits. Taken together, this multifunctional intelligent wearable device would be harnessed as a promising platform for futuristic electronic and biomedical applications.

Cartilage Tissue Engineering

Despite that remarkable improvement on the mobility of the organic field-effect transistors (OFETs) has been achieved during the past decades, the uniformity in electrical performance remained ambiguous, impeding their implantation in organic integrated circuits. The coefficient of variance (CV) in mobility of reported OFETs were typically larger than 8%, which was not adequate for building medium-to-large scale integrated circuits. In this work, we showed that utilizing single-domain molecular monolayer crystals as the active channel can largely enhance the uniformity of OFETs. Benefiting from the sole molecular layer with long-range ordering, the OFETs exhibited uniformities in both channel transport and charge injection, thereby giving rise to a high average mobility of 11.64 cm2V−1s−1 and CV of only 2.57%. Statistical transmission length method evaluation was conducted, covering channel length from 3 to 21 μm, channel width from 90 to 170 μm, and a total OFET number of 370. The low contact resistance of 79.00 ± 7.00 Ω·cm and high intrinsic mobility of 12.36 ± 0.45 cm2V−1s−1 were acquired with very high accuracy and reliability. As such, this work provides a practical way to enhance the uniformity of OFETs by a single-crystalline layer-controlled active channel, towards their applications in integrated circuits.

Exploring strategies to control the crystallization and modulate interfacial properties for high-quality perovskite film on industry-relevant textured crystalline silicon solar cells is highly valued in the perovskite/silicon tandem photovoltaics community. The formation of a two-dimensional/three-dimensional (2D/3D) perovskite heterojunction has been widely employed to passivate defects and suppress ion migration in the film surface of perovskite solar cells. However, realizing solution-processed heterostructures at the buried interface face solvent incompatibilities with the challenge of underlying-layer disruption and texture incompatibilities with the challenge of uneven coverage. Here, we use a hybrid two-step deposition method to prepare robust 2D perovskites with cross-linkable ligands underneath the 3D perovskite. This structurally coherent interlayer benefits the preferred crystal growth of strain-free and uniform upper perovskite, inhibits interfacial defect-induced instability and recombination, and promotes charge-carrier extraction with ideal energy-level alignment. We demonstrate the broad applicability of the bottom-contact heterostructure for different textured substrates with conformal coverage and various precursor solutions with intact properties free of erosion. With this buried interface engineering strategy, the resulting perovskite/silicon tandem cells based on industrially textured Czochralski (CZ) silicon achieve a certified efficiency of 28.4% (1.0 cm2), while retaining 89% of the initial PCE after over 1,000-hour operation.

Materialomics integrates experiment, theory, and computation in a high-throughput manner, and has changed the paradigm for the research and development of new functional materials. Recently, with the rapid development of high-throughput characterization and machine-learning technologies, the establishment of biomaterialomics that tackles complex physiological behaviors has become accessible. Breakthroughs in the clinical translation of nanoparticle-based therapeutics and vaccines have been observed. Herein, recent advances in biomaterials, including polymers, lipid-like materials, and peptides/proteins, discovered through high-throughput screening or machine learning-assisted methods, are summarized. The molecular design of structure-diversified libraries; high-throughput characterization, screening, and preparation; and, their applications in drug delivery and clinical translation are discussed in detail. Furthermore, the prospects and main challenges in future biomaterialomics and high-throughput screening development are highlighted.

Adv. Mater. 2023, 35, 2206385 DOI: 10.1002/adma.202206385

Chiral plasmonic nanomaterials with distinctive circularly polarized light-dependent optical response over broad range of frequency have great potential for photonic and biomedical applications. However, it still remains challenging to fabricate 3D plasmonic chiral micro-constructs with readily modulated chiroptical properties over the magnitude of ellipticity, mode frequency and switchable handedness, especially in the visible to near-infrared range. In this study, polymeric micro-origami based 3D plasmonic chiral structures are constructed through self-rolling of gold nanoparticles (AuNS)-decorated polymeric micro-sheets. Spherical AuNSs are assembled as highly ordered linear chains on 2D rectangular micro-sheets by polydimethylsiloxane-wrinkle assisted assembly. Upon rolling the micro-sheets to micro-tubules, the AuNS chains transform into 3D helices. The AuNS assembled helices induce collective plasmonic modes propagating in a helical manner, leading to strong chiral response over Vis-NIR range. The circular dichroism (CD) is measured to be as high as hundreds millidegree, and the position and sign of CD peaks are actively modulated by controlling the orientated angle of AuNS chains, enabled by tuning the collective plasmonic modes. This micro-origami based strategy incorporated the incompatible 2D assembly technique with 3D chiral structures, opening up an intriguing way towards constructing chiral plasmonic structures and modulating of chiroptical effects based on responsive polymeric materials.